![molecular formula C24H18N2O2 B1429903 (3Z)-2-(Diphenylacetyl)-3-(methylidenehydrazinylidene)-2,3-dihydro-1H-inden-1-one CAS No. 1119449-21-6](/img/structure/B1429903.png)
(3Z)-2-(Diphenylacetyl)-3-(methylidenehydrazinylidene)-2,3-dihydro-1H-inden-1-one
Overview
Description
(3Z)-2-(Diphenylacetyl)-3-(methylidenehydrazinylidene)-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C24H18N2O2 and its molecular weight is 366.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Material Science Applications
Polymerizable Molecules Creation : A study described the catalytic [2 + 2 + 2] cycloaddition reactions of functionalized alkynes, yielding polymerizable molecules with a 2,3-dihydro-1H-indene core structure. This process is critical for accessing diverse monomers for polymer synthesis, highlighting the compound's relevance in material science (J. Watanabe et al., 2010).
Organic Synthesis : Research focusing on the cycloaddition reaction between 2-arylidene-1,3-indanediones and β-enamino esters yielded densely substituted dihydropyridines, showcasing the compound's utility in synthesizing complex organic structures (Wen-juan Yang et al., 2016).
Potential Biological Activities
Antiproliferative Activity : The synthesis and in vitro evaluation of pyrazole-beta-diketone dihalotin(IV) compounds demonstrated potential anticancer activities against melanoma cell lines, indicating the compound's derivatives could have biological significance (C. Pettinari et al., 2006).
Anticancer Drug Development : Amino acetate functionalized Schiff base organotin(IV) complexes were synthesized and shown to possess cytotoxic effects against various human tumor cell lines. This research suggests the compound's framework can be modified to enhance its anticancer properties (T. S. Basu Baul et al., 2009).
properties
IUPAC Name |
(3Z)-2-(2,2-diphenylacetyl)-3-(methylidenehydrazinylidene)inden-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N2O2/c1-25-26-22-18-14-8-9-15-19(18)23(27)21(22)24(28)20(16-10-4-2-5-11-16)17-12-6-3-7-13-17/h2-15,20-21H,1H2/b26-22+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGCHXJADQZBUFT-XTCLZLMSSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=NN=C1C(C(=O)C2=CC=CC=C21)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=N/N=C\1/C(C(=O)C2=CC=CC=C21)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00746774 | |
Record name | (3Z)-2-(Diphenylacetyl)-3-(methylidenehydrazinylidene)-2,3-dihydro-1H-inden-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00746774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
366.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1119449-21-6 | |
Record name | (3Z)-2-(Diphenylacetyl)-3-(methylidenehydrazinylidene)-2,3-dihydro-1H-inden-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00746774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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